3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide

• IUPAC Name: 3-chloro-4-ethoxy-N-(2-propyltetrazol-5-yl)benzamide
• InChI: InChI=1S/C13H16ClN5O2/c1-3-7-19-17-13(16-18-19)15-12(20)9-5-6-11(21-4-2)10(14)8-9/h5-6,8H,3-4,7H2,1-2H3,(H,15,17,20)
• InChI Key: WBQPBJFNHKZCDK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1N=C(N=N1)NC(=O)C2=CC(=C(C=C2)OCC)Cl
• Molecular Formula: C13H16ClN5O2
• Molecular Weight: 309.75 g/mol

Description

3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide, also known as CPETB, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPETB belongs to the class of tetrazole-containing compounds, which have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Mechanism of Action

The exact mechanism of action of 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide is not fully understood. However, it is believed to exert its effects through the modulation of various signaling pathways, including the PI3K/Akt and MAPK/ERK pathways. 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide has also been found to interact with various proteins, including tubulin and heat shock protein 90 (HSP90), which are involved in cell proliferation and survival.
Biochemical and physiological effects:
3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide has been found to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of cell cycle progression. 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide has also been shown to inhibit the activity of various enzymes, including topoisomerase II and HSP90, which are involved in DNA replication and protein folding, respectively.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide is its wide range of biological activities, which make it a promising candidate for drug development. 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide. One area of interest is the development of 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide derivatives with improved solubility and bioavailability. Another area of interest is the elucidation of the exact mechanism of action of 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide, which could lead to the development of more targeted therapies. Additionally, further studies are needed to determine the safety and efficacy of 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide in vivo, which could pave the way for its clinical use in the future.

Scientific Research Applications

3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide has been studied for its potential therapeutic applications in various areas of medicine, including neurology, oncology, and cardiovascular diseases. In neurology, 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide has been found to exhibit neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In oncology, 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In cardiovascular diseases, 3-chloro-4-ethoxy-N-(2-propyl-2H-tetrazol-5-yl)benzamide has been found to have vasodilatory effects, which could potentially be useful in the treatment of hypertension.